(R)-1-(3,4-Difluorophenyl)ethanamine hydrochloride

• IUPAC Name: (1R)-1-(3,4-difluorophenyl)ethanamine;hydrochloride
• InChI: InChI=1S/C8H9F2N.ClH/c1-5(11)6-2-3-7(9)8(10)4-6;/h2-5H,11H2,1H3;1H/t5-;/m1./s1
• InChI Key: KRYCUFKROCITGA-NUBCRITNSA-N
• Canonical SMILES: CC(C1=CC(=C(C=C1)F)F)N.Cl
• Isomeric SMILES: C[C@H](C1=CC(=C(C=C1)F)F)N.Cl
• Molecular Formula: C8H10ClF2N
• DSSTOX Substance ID: DTXSID70662538
• Molecular Weight: 193.62 g/mol
• CAS RN: 441074-81-3

Description

“®-1-(3,4-Difluorophenyl)ethanamine hydrochloride” is a chemical compound with the empirical formula H102. It has a molecular weight of 193.62. The compound is solid in form.

Molecular Structure Analysis

The SMILES string of the compound is Cl.CC@@Hc1ccc(F)c(F)c1. The InChI code is 1S/C8H9F2N.ClH/c1-5(11)6-2-3-7(9)8(10)4-6;/h2-5H,11H2,1H3;1H/t5-;/m1./s1. The InChI key is KRYCUFKROCITGA-NUBCRITNSA-N.

Physical And Chemical Properties Analysis

The compound is solid in form. It should be stored in an inert atmosphere at room temperature.

Scientific Research Applications

Enzymatic Synthesis of Chiral Intermediates

One significant application of compounds related to (R)-1-(3,4-Difluorophenyl)ethanamine hydrochloride in scientific research is their role in the enzymatic synthesis of chiral intermediates. For instance, a practical enzymatic process has been developed for the preparation of (S)-2-Chloro-1-(3,4-difluorophenyl)ethanol, a vital chiral intermediate for the synthesis of Ticagrelor, an effective treatment for acute coronary syndromes. This process utilizes a ketoreductase (KRED) to transform 2-chloro-1-(3,4-difluorophenyl)ethanone into the chiral alcohol with high conversion and enantiomeric excess, demonstrating the potential for industrial applications due to its green and environmentally sound nature (Guo et al., 2017).

Chiral Resolution in Synthesis

Another application is observed in the efficient synthesis and practical resolution of chiral compounds. For example, an efficient synthesis and resolution process for 1-(naphthalen-1-yl)ethanamine, a key intermediate in the synthesis of cinacalcet hydrochloride, has been described. The resolution process uses R-(−)-mandelic acid as a resolving agent, demonstrating a scalable approach to obtain optically pure enantiomers, which are crucial for the pharmaceutical industry (Mathad et al., 2011).

Synthesis of Chalcones with Biomedical Applications

Research also extends to the synthesis of chalcones bearing N-substituted ethanamine tails, which have shown antiamoebic activity. These compounds are synthesized through an aldol condensation reaction and have demonstrated better activity than standard drugs like metronidazole against certain strains, highlighting the biomedical research applications of compounds related to (R)-1-(3,4-Difluorophenyl)ethanamine hydrochloride (Zaidi et al., 2015).

Multifunctional Biocide Development

Another intriguing application is found in the development of multifunctional biocides, such as 2-(Decylthio)ethanamine hydrochloride, which exhibits broad spectrum activity against bacteria, fungi, and algae, alongside biofilm and corrosion inhibition properties. This highlights the potential of related compounds in industrial applications, particularly in recirculating cooling water systems (Walter & Cooke, 1997).

Safety and Hazards

The compound has been labeled with the GHS07 pictogram. The signal word for the compound is "Warning". The hazard statements include H302. The precautionary statements include P280-P305+P351+P338.